tert-Butyl N-[1-(2-chlorophenyl)cyclobutyl]carbamate
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Description
Tert-Butyl N-[1-(2-chlorophenyl)cyclobutyl]carbamate is a useful research compound. Its molecular formula is C15H20ClNO2 and its molecular weight is 281.78. The purity is usually 95%.
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Scientific Research Applications
Enantioselective Synthesis
- It has been utilized as an important intermediate in the enantioselective synthesis of carbocyclic analogues of 2′-deoxyribonucleotides. This synthesis process is crucial for developing new nucleotide analogues with potential applications in medicine and biology (Ober et al., 2004).
Catalysis and Organic Synthesis
- The compound is involved in rhodium-catalyzed enantioselective additions, showing its utility in complex organic synthesis processes. This is particularly relevant for creating specific molecular structures used in various chemical industries (Storgaard & Ellman, 2009).
Crystal Structure Studies
- Research has been conducted on the crystal structures of derivatives of this compound, contributing to the understanding of molecular interactions and bonding, particularly hydrogen and halogen bonds. These insights are valuable in the field of crystallography and material science (Baillargeon et al., 2017).
Medicinal Chemistry
- The compound has been explored as an intermediate in the synthesis of key pharmaceutical agents, such as agonists of metabotropic glutamate receptor 5, highlighting its significance in drug development (Sun et al., 2014).
Synthesis and Reactivity
- Studies have shown its use in preparing various functionalized carbamates through reactions with electrophiles, demonstrating its versatile reactivity and importance in synthetic organic chemistry (Ortiz et al., 1999).
Properties
IUPAC Name |
tert-butyl N-[1-(2-chlorophenyl)cyclobutyl]carbamate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H20ClNO2/c1-14(2,3)19-13(18)17-15(9-6-10-15)11-7-4-5-8-12(11)16/h4-5,7-8H,6,9-10H2,1-3H3,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FEWYSZCIMTVVFB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NC1(CCC1)C2=CC=CC=C2Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H20ClNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
281.78 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.